Cas no 53079-45-1 (Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-)

• Product Name: Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-
• CAS No: 53079-45-1
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 1584777
• PubChem ID: 108349
• Update Time: 2025-04-21

Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-
• (2S)-2,3-bis(benzylamino)butanedioic acid
• meso-2,3-Bis(benzylamino)succinic acid
• NCI60_028484
• 2,3-Bis(benzylamino)succinic acid
• SCHEMBL5085491
• CHEMBL1999612
• 55645-40-4
• DTXSID10610876
• 2,3-bis(benzylamino)butanedioic acid
• NSC-679576
• (3S)-rel-N-Benzyl-3-benzylamino-D-aspartic acid
• NSC679576
• NS00055783
• D-Aspartic acid, N-(phenylmethyl)-3-((phenylmethyl)amino)-, (3S)-rel-
• 53079-45-1
• erythro-N-Benzyl-3-(benzylamino)aspartic acid
• N-Benzyl-3-(benzylamino)-L-aspartic acid
• EINECS 259-736-8

• Inchi： 1S/C18H20N2O4/c21-17(22)15(19-11-13-7-3-1-4-8-13)16(18(23)24)20-12-14-9-5-2-6-10-14/h1-10,15-16,19-20H,11-12H2,(H,21,22)(H,23,24)
• InChI Key： FZEXWQSUEVTZEC-UHFFFAOYSA-N
• SMILES： OC(C(C(C(=O)O)NCC1C=CC=CC=1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 328.1424
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.66